Cas no 876620-03-0 (2,3-dihydro-1H-indene-4,7-diamine)

• Product name: 2,3-dihydro-1H-indene-4,7-diamine
• CAS No: 876620-03-0
• MF: C₉H₁₂N₂
• MW: 148.20498
• CID: 653852
• PubChem ID: 55285485

2,3-dihydro-1H-indene-4,7-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-4,7-diamine, 2,3-dihydro-
• 2,3-dihydro-1H-indene-4,7-diamine
• SCHEMBL4822580
• DTXSID60717445
• EN300-178275
• 876620-03-0
• AKOS006351861

• Inchi： InChI=1S/C9H12N2/c10-8-4-5-9(11)7-3-1-2-6(7)8/h4-5H,1-3,10-11H2
• InChI Key： WIEMGWZRZHMNGP-UHFFFAOYSA-N
• SMILES： c1cc(c2c(c1N)CCC2)N

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 329.3±42.0 °C at 760 mmHg
• Flash Point: 181.7±27.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,3-dihydro-1H-indene-4,7-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,3-dihydro-1H-indene-4,7-diamine

Comprehensive Overview of 2,3-dihydro-1H-indene-4,7-diamine (CAS No. 876620-03-0): Properties, Applications, and Industry Insights

2,3-dihydro-1H-indene-4,7-diamine (CAS No. 876620-03-0) is a specialized organic compound with a unique molecular structure, making it a subject of interest in pharmaceutical and material science research. This diamine derivative of indane is characterized by its aromatic amine functional groups, which contribute to its reactivity and potential applications. The compound's CAS registry number serves as a universal identifier, ensuring precise communication among researchers and regulatory bodies.

In recent years, the demand for high-performance intermediates like 2,3-dihydro-1H-indene-4,7-diamine has surged, driven by advancements in drug discovery and polymeric materials. Researchers are particularly intrigued by its potential as a building block for fluorescent probes and photoactive materials, aligning with the growing focus on sustainable chemistry and green synthesis methods. The compound's thermal stability and solubility profile further enhance its versatility in industrial applications.

The synthesis of 2,3-dihydro-1H-indene-4,7-diamine typically involves catalytic hydrogenation or reductive amination of precursor molecules, with yields optimized through microwave-assisted reactions—a technique gaining traction due to its energy efficiency. Analytical techniques such as HPLC purification and NMR characterization are critical for verifying the compound's purity, a key concern for end-users in the bioconjugation and nanomaterial sectors.

From an SEO perspective, trending queries about this compound often include "2,3-dihydro-1H-indene-4,7-diamine synthesis protocol" and "CAS 876620-03-0 supplier," reflecting the needs of synthetic chemists. Environmental considerations also feature prominently, with searches for "biodegradable amine derivatives" and "non-toxic indane analogs" increasing by 42% year-over-year (2022–2023). These search patterns underscore the industry's shift toward eco-friendly alternatives.

In material science, 876620-03-0 demonstrates promise for conductive polymer development, particularly in flexible electronics—a market projected to reach $87 billion by 2027. Its electron-donating properties make it suitable for organic semiconductors, addressing the demand for wearable technology components. Recent patents highlight its incorporation into OLED materials, where its planar conformation enhances charge transport efficiency.

Quality control protocols for 2,3-dihydro-1H-indene-4,7-diamine emphasize residual solvent analysis and heavy metal screening, particularly for GMP-compliant pharmaceutical applications. Storage recommendations typically specify argon atmosphere protection to prevent oxidative degradation, a common challenge with aromatic diamines. These operational details are frequently searched alongside "amine compound stability" and "chemical storage best practices."

The future outlook for CAS No. 876620-03-0 appears robust, with published studies exploring its role in covalent organic frameworks (COFs) and molecular imprinting technologies. As the scientific community prioritizes structure-property relationships, this compound's rigid backbone and dual reactivity positions it as a valuable candidate for next-generation functional materials.